78-34-2

Dioxathion

In Stock

• CAS RN:
• 78-34-2

• Formula:
• C12H26O6P2S4

• InChI:
• InChI=1S/C12H26O6P2S4/c1-5-15-19(21,16-6-2)23-11-12(14-10-9-13-11)24-20(22,17-7-3)18-8-4/h11-12H,5-10H2,1-4H3

• InChIKey:
• VBKKVDGJXVOLNE-UHFFFAOYSA-N

• Dioxathion appears as tan liquid (technical grade is brown). Used for the control of insects and mites on grapes, citrus, walnuts, ornamentals, apples, pears, and quince. Also used as a spray or dip for the control of ticks, lice, hornfly, and sheep ked on cattle, goats, sheep, and hogs. (EPA, 1998)
  Dioxation is a member of dioxanes.

N-(3-acetylphenyl)-2-[N-(2-phenylethyl)benzenesulfonamido]acetamide

In Stock

• CAS RN:
• 5678-34-2

• Formula:
• C24H26N2O5S

• InChI:
• InChI=1S/C24H26N2O5S/c1-30-20-13-14-23(31-2)22(17-20)25-24(27)18-26(16-15-19-9-5-3-6-10-19)32(28,29)21-11-7-4-8-12-21/h3-14,17H,15-16,18H2,1-2H3,(H,25,27)

• InChIKey:
• MQMJZRMXAFQPDH-UHFFFAOYSA-N

• N-(3-acetylphenyl)-2-[N-(2-phenylethyl)benzenesulfonamido]acetamide is a useful research compound. Its molecular formula is C24H26N2O5S and its molecular weight is 454.5 g/mol. The purity is usually 95%.

2-amino-4-(5-bromo-2-furyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

In Stock

• CAS RN:
• 5278-34-2

• Formula:
• C16H15BrN2O3

• InChI:
• InChI=1S/C16H15BrN2O3/c1-16(2)5-9(20)14-11(6-16)22-15(19)8(7-18)13(14)10-3-4-12(17)21-10/h3-4,13H,5-6,19H2,1-2H3

• InChIKey:
• QBNGNTMAZZLUNA-UHFFFAOYSA-N

• 2-amino-4-(5-bromo-2-furyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a useful research compound. Its molecular formula is C16H15BrN2O3 and its molecular weight is 363.21 g/mol. The purity is usually 95%.

2,6-Diaminopyridine, monhydrochloride

• CAS RN:
• 26878-34-2

• Formula:
• C5H8ClN3

• InChI:
• InChI=1S/C5H7N3.ClH/c6-4-2-1-3-5(7)8-4;/h1-3H,(H4,6,7,8);1H

• InChIKey:
• YXIBEDNUBXHWOD-UHFFFAOYSA-N

• 2,6-Diaminopyridine, monhydrochloride is a useful research compound. Its molecular formula is C5H8ClN3 and its molecular weight is 145.59 g/mol. The purity is usually 95%.

(E)-3-[3-chloro-4-[(4-fluorophenyl)methoxy]-5-methoxyphenyl]-N-(4-chloro-2-nitrophenyl)-2-cyanoprop-2-enamide

In Stock

• CAS RN:
• 380478-34-2

• Formula:
• C24H16Cl2FN3O5

• InChI:
• InChI=1S/C24H16Cl2FN3O5/c1-34-22-10-15(9-19(26)23(22)35-13-14-2-5-18(27)6-3-14)8-16(12-28)24(31)29-20-7-4-17(25)11-21(20)30(32)33/h2-11H,13H2,1H3,(H,29,31)/b16-8+

• InChIKey:
• NUQQMVWXELVPDP-UHFFFAOYSA-N

• (E)-3-[3-chloro-4-[(4-fluorophenyl)methoxy]-5-methoxyphenyl]-N-(4-chloro-2-nitrophenyl)-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C24H16Cl2FN3O5 and its molecular weight is 516.31. The purity is usually 95%.

5-(1,3-Dioxolan-2-YL)-2-(4-nitrobenzoyl)thiophene

In Stock

• CAS RN:
• 898778-34-2

• Formula:
• C14H11NO5S

• InChI:
• InChI=1S/C14H11NO5S/c16-13(9-1-3-10(4-2-9)15(17)18)11-5-6-12(21-11)14-19-7-8-20-14/h1-6,14H,7-8H2

• InChIKey:
• LGFQTQCRIDYSOW-UHFFFAOYSA-N

• 5-(1,3-Dioxolan-2-YL)-2-(4-nitrobenzoyl)thiophene is a useful research compound. Its molecular formula is C14H11NO5S and its molecular weight is 305.31 g/mol. The purity is usually 95%.

N'-(4-methoxybenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide

In Stock

• CAS RN:
• 851978-34-2

• Formula:
• C22H16N4O2S2

• InChI:
• InChI=1S/C22H16N4O2S2/c1-28-17-8-4-9-19-20(17)24-22(30-19)26-25-21(27)14-12-16(18-10-5-11-29-18)23-15-7-3-2-6-13(14)15/h2-12H,1H3,(H,24,26)(H,25,27)

• InChIKey:
• XOHHVPPOOZJUNZ-UHFFFAOYSA-N

• N'-(4-methoxybenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide is a useful research compound. Its molecular formula is C22H16N4O2S2 and its molecular weight is 432.52. The purity is usually 95%.

6-Hydroxy-2-{[4-(methylethyl)phenyl]methylene}-7-[(4-methylpiperazinyl)methyl] benzo[b]furan-3-one

In Stock

• CAS RN:
• 869078-34-2

• Formula:
• C24H28N2O3

• InChI:
• InChI=1S/C24H28N2O3/c1-16(2)18-6-4-17(5-7-18)14-22-23(28)19-8-9-21(27)20(24(19)29-22)15-26-12-10-25(3)11-13-26/h4-9,14,16,27H,10-13,15H2,1-3H3/b22-14-

• InChIKey:
• DGANBUKSSCOBGI-HMAPJEAMSA-N

• 6-Hydroxy-2-{[4-(methylethyl)phenyl]methylene}-7-[(4-methylpiperazinyl)methyl] benzo[b]furan-3-one is a useful research compound. Its molecular formula is C24H28N2O3 and its molecular weight is 392.499. The purity is usually 95%.

(2E)-4-hydroxypenta-2,4-dienoic Acid

• CAS RN:
• 144878-34-2

• Formula:
• C5H6O3

• InChI:
• InChI=1S/C5H6O3/c1-4(6)2-3-5(7)8/h2-3,6H,1H2,(H,7,8)/b3-2+

• InChIKey:
• JBZOAXSIWKRREW-NSCUHMNNSA-N

• (2E)-4-hydroxypenta-2,4-dienoic Acid, also known as (2E)-4-hydroxypenta-2,4-dienoic Acid, is a useful research compound. Its molecular formula is C5H6O3 and its molecular weight is 114.1 g/mol. The purity is usually 95%.

2-(1H-indol-3-ylmethyl)-5-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-2H-imidazo[1,2-c]quinazolin-3-one

In Stock

• CAS RN:
• 958578-34-2

• Formula:
• C27H27N5O2S

• InChI:
• InChI=1S/C27H27N5O2S/c1-17-10-12-31(13-11-17)24(33)16-35-27-30-22-9-5-3-7-20(22)25-29-23(26(34)32(25)27)14-18-15-28-21-8-4-2-6-19(18)21/h2-9,15,17,23,28H,10-14,16H2,1H3

• InChIKey:
• GHNDYDTYJYSKCY-UHFFFAOYSA-N

• 2-(1H-indol-3-ylmethyl)-5-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-2H-imidazo[1,2-c]quinazolin-3-one is a useful research compound. Its molecular formula is C27H27N5O2S and its molecular weight is 485.61. The purity is usually 95%.

5-(4-Bromo-3-methyl-phenyl)-2H-tetrazole

In Stock

• CAS RN:
• 885278-34-2

• Formula:
• C8H7BrN4

• InChI:
• InChI=1S/C8H7BrN4/c1-5-4-6(2-3-7(5)9)8-10-12-13-11-8/h2-4H,1H3,(H,10,11,12,13)

• InChIKey:
• VRLFFBPGGMFGMT-UHFFFAOYSA-N

• 5-(4-Bromo-3-methyl-phenyl)-2H-tetrazole is a useful research compound. Its molecular formula is C8H7BrN4 and its molecular weight is 239.07 g/mol. The purity is usually 95%.

Carbamic acid, [1-(1-methylethyl)-2-propenyl]-, 1,1-dimethylethyl ester, (S)-

• CAS RN:
• 115378-34-2

• Formula:
• C11H21NO2

• InChI:
• InChI=1S/C11H21NO2/c1-7-9(8(2)3)12-10(13)14-11(4,5)6/h7-9H,1H2,2-6H3,(H,12,13)/t9-/m1/s1

• InChIKey:
• FYAKQMYURJVFKJ-SECBINFHSA-N

• Carbamic acid, [1-(1-methylethyl)-2-propenyl]-, 1,1-dimethylethyl ester, (S)-, also known as Carbamic acid, [1-(1-methylethyl)-2-propenyl]-, 1,1-dimethylethyl ester, (S)-, is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.

Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate

Usually In Stock

• CAS RN:
• 1705578-34-2

• Formula:
• C10H9BF6KNO2

• InChI:
• InChI=1S/C10H9BF6NO2.K/c12-10(13,14)20-8-4-2-1-3-7(8)18-9(19)5-6-11(15,16)17;/h1-4H,5-6H2,(H,18,19);/q-1;+1

• InChIKey:
• LKRYYSFHDUBNOC-UHFFFAOYSA-N

• Potassium trifluoro(3-oxo-3-((2-(trifluoromethoxy)phenyl)amino)propyl)borate is a useful research compound. Its molecular formula is C10H9BF6KNO2 and its molecular weight is 339.09 g/mol. The purity is usually 95%.

2-Bromo-4-fluoro-5-iodo-benzoic acid

In Stock

• CAS RN:
• 1263378-34-2

• Formula:
• C7H3BrFIO2

• InChI:
• InChI=1S/C7H3BrFIO2/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2H,(H,11,12)

• InChIKey:
• FHUQYAFXXSMRJI-UHFFFAOYSA-N

• 2-Bromo-4-fluoro-5-iodo-benzoic acid is a useful research compound. Its molecular formula is C7H3BrFIO2 and its molecular weight is 344.9 g/mol. The purity is usually 95%.

4,6-Dimethyl-2-(oxolan-3-yloxy)pyrimidine

In Stock

• CAS RN:
• 2175978-34-2

• Formula:
• C10H14N2O2

• InChI:
• InChI=1S/C10H14N2O2/c1-7-5-8(2)12-10(11-7)14-9-3-4-13-6-9/h5,9H,3-4,6H2,1-2H3

• InChIKey:
• WZZAULMBFMPLKZ-UHFFFAOYSA-N

• 4,6-Dimethyl-2-(oxolan-3-yloxy)pyrimidine is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.234. The purity is usually 95%.

1-Prop-2-enoyl-N-(5,6,7-trifluoro-2,3-dihydro-1H-inden-1-yl)piperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361678-34-2

• Formula:
• C18H19F3N2O2

• InChI:
• InChI=1S/C18H19F3N2O2/c1-2-14(24)23-7-5-10(6-8-23)18(25)22-13-4-3-11-9-12(19)16(20)17(21)15(11)13/h2,9-10,13H,1,3-8H2,(H,22,25)

• InChIKey:
• UBVRYHHGWCQFEX-UHFFFAOYSA-N

• 1-Prop-2-enoyl-N-(5,6,7-trifluoro-2,3-dihydro-1H-inden-1-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H19F3N2O2 and its molecular weight is 352.357. The purity is usually 95%.

N-Ethyl-N-[2-[4-(2-nitrobenzoyl)piperazin-1-yl]-2-oxoethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361878-34-2

• Formula:
• C18H22N4O5

• InChI:
• InChI=1S/C18H22N4O5/c1-3-16(23)19(4-2)13-17(24)20-9-11-21(12-10-20)18(25)14-7-5-6-8-15(14)22(26)27/h3,5-8H,1,4,9-13H2,2H3

• InChIKey:
• NODPYMVBBFEEBK-UHFFFAOYSA-N

• N-Ethyl-N-[2-[4-(2-nitrobenzoyl)piperazin-1-yl]-2-oxoethyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H22N4O5 and its molecular weight is 374.397. The purity is usually 95%.

2-{[1-(naphthalene-2-carbonyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one

Usually In Stock

• CAS RN:
• 2379978-34-2

• Formula:
• C24H23N5O2

• InChI:
• InChI=1S/C24H23N5O2/c30-23-9-8-22(28-13-3-12-25-28)26-29(23)17-18-10-14-27(15-11-18)24(31)21-7-6-19-4-1-2-5-20(19)16-21/h1-9,12-13,16,18H,10-11,14-15,17H2

• InChIKey:
• UYLUVILQSVKUBL-UHFFFAOYSA-N

• 2-{[1-(naphthalene-2-carbonyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C24H23N5O2 and its molecular weight is 413.481. The purity is usually 95%.

3-Bromobenzo[d]isoxazole

In Stock

• CAS RN:
• 1263178-34-2

• Formula:
• C7H4BrNO

• InChI:
• InChI=1S/C7H4BrNO/c8-7-5-3-1-2-4-6(5)10-9-7/h1-4H

• InChIKey:
• NCIYIIPYKCJIPS-UHFFFAOYSA-N

• 3-Bromobenzo[d]isoxazole is a useful research compound. Its molecular formula is C7H4BrNO and its molecular weight is 198.02 g/mol. The purity is usually 95%.